Methscopolamine
Methscopolamine
Methscopolamine is a 3-hydroxy carboxylic acid.
Methscopolamine is a quaternary ammonium derivative of scopolamine and antagonist at muscarininc (mACh) receptors. Methscopolamine bromide is the most common form of the active ingredient in oral pharmaceutical products. The oral tablets are used as an adjunct therapy for the treatment of peptic ulcer and is shown to be effective in decreasing the rate of recurrence of peptic ulcers as well as preventing complications.
Methscopolamine is an Anticholinergic. The mechanism of action of methscopolamine is as a Cholinergic Antagonist.
Methscopolamine is a quaternary ammonium derivative of scopolamine and antagonist at muscarininc (mACh) receptors. Methscopolamine bromide is the most common form of the active ingredient in oral pharmaceutical products. The oral tablets are used as an adjunct therapy for the treatment of peptic ulcer and is shown to be effective in decreasing the rate of recurrence of peptic ulcers as well as preventing complications.
Methscopolamine is an Anticholinergic. The mechanism of action of methscopolamine is as a Cholinergic Antagonist.
Brand Name:
Vulcanchem
CAS No.:
13265-10-6
VCID:
VC0088490
InChI:
InChI=1S/C18H24NO4/c1-19(2)14-8-12(9-15(19)17-16(14)23-17)22-18(21)13(10-20)11-6-4-3-5-7-11/h3-7,12-17,20H,8-10H2,1-2H3/q+1/t12?,13-,14-,15+,16-,17+/m1/s1
SMILES:
C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(CO)C4=CC=CC=C4)C
Molecular Formula:
C18H24NO4+
Molecular Weight:
318.4 g/mol
Methscopolamine
CAS No.: 13265-10-6
Main Products
VCID: VC0088490
Molecular Formula: C18H24NO4+
Molecular Weight: 318.4 g/mol
CAS No. | 13265-10-6 |
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Product Name | Methscopolamine |
Molecular Formula | C18H24NO4+ |
Molecular Weight | 318.4 g/mol |
IUPAC Name | [(1S,2S,4R,5R)-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate |
Standard InChI | InChI=1S/C18H24NO4/c1-19(2)14-8-12(9-15(19)17-16(14)23-17)22-18(21)13(10-20)11-6-4-3-5-7-11/h3-7,12-17,20H,8-10H2,1-2H3/q+1/t12?,13-,14-,15+,16-,17+/m1/s1 |
Standard InChIKey | LZCOQTDXKCNBEE-XJMZPCNVSA-N |
Isomeric SMILES | C[N+]1([C@@H]2CC(C[C@H]1[C@H]3[C@@H]2O3)OC(=O)[C@H](CO)C4=CC=CC=C4)C |
Impurities | tropic acid; scopolamine hydrobromide; methylatropine bromide; apomethscopolamine bromide |
SMILES | C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(CO)C4=CC=CC=C4)C |
Canonical SMILES | C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(CO)C4=CC=CC=C4)C |
Colorform | WHITE CRYSTALS OR WHITE CRYSTALLINE POWDER |
Description | Methscopolamine is a 3-hydroxy carboxylic acid. Methscopolamine is a quaternary ammonium derivative of scopolamine and antagonist at muscarininc (mACh) receptors. Methscopolamine bromide is the most common form of the active ingredient in oral pharmaceutical products. The oral tablets are used as an adjunct therapy for the treatment of peptic ulcer and is shown to be effective in decreasing the rate of recurrence of peptic ulcers as well as preventing complications. Methscopolamine is an Anticholinergic. The mechanism of action of methscopolamine is as a Cholinergic Antagonist. |
Related CAS | 155-41-9 (Bromide) 18067-13-5 (Methylsulfate) 6106-46-3 (Nitrate) |
Solubility | In water, 1X10+6 mg/L at 25 °C (est) INSOL IN ACETONE & IN CHLOROFORM |
Synonyms | Bromide, N-Methylscopolamine DD 234 DD-234 DD234 Hyoscine Methiodide Hyoscine Methobromide Iodide, N-Methylscopolamine Methiodide, Hyoscine Methobromide, Hyoscine Methscopolamine Methylbromide, Scopolamine Methylchloride, N-Methylscopolamine Methylscopolamine Nitrate Methylscopolammonium Methylsulfate Methylsulfate, Methylscopolammonium Methylsulfate, N-Methylscine Methylsulfate, N-Methylscopolamine N Methylscine Methylsulfate N Methylscopolamine N Methylscopolamine Bromide N Methylscopolamine Iodide N Methylscopolamine Methylchloride N Methylscopolamine Methylsulfate N Methylscopolamine Nitrate N-Methylscine Methylsulfate N-Methylscopolamine N-Methylscopolamine Bromide N-Methylscopolamine Iodide N-Methylscopolamine Methylchloride N-Methylscopolamine Methylsulfate N-Methylscopolamine Nitrate Nitrate, Methylscopolamine Nitrate, N-Methylscopolamine Scopolamine Methylbromide Skopyl Ulix |
Vapor Pressure | 1.04X10-14 mm Hg at 25 °C (est) |
PubChem Compound | 71183 |
Last Modified | Nov 11 2021 |
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